2-amino-1-[3-[4-(difluoromethoxy)phenyl]-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]ethanone

• Molecular Formula: C14H15F2N5O2
• Molecular Weight: 323.30 g/mol
• IUPAC Name: 2-amino-1-[3-[4-(difluoromethoxy)phenyl]-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]ethanone
• InChI: InChI=1S/C14H15F2N5O2/c15-14(16)23-10-3-1-9(2-4-10)13-19-18-11-8-20(12(22)7-17)5-6-21(11)13/h1-4,14H,5-8,17H2
• InChI Key: OUDHTFLYUDWELS-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NN=C2C3=CC=C(C=C3)OC(F)F)CN1C(=O)CN

Description

MMV668962 is a compound of interest in the field of medicinal chemistry, particularly in the development of antimalarial drugs. It is part of the Open Source Malaria project, which aims to discover new treatments for malaria through collaborative and open research .

Preparation Methods

The synthesis of MMV668962 involves several steps, starting with the preparation of the core structure through a series of chemical reactions. The synthetic route typically includes the formation of key intermediates, followed by functional group modifications to achieve the final compound. Industrial production methods for MMV668962 would likely involve optimization of these synthetic steps to ensure high yield and purity, as well as scalability for large-scale production .

Chemical Reactions Analysis

MMV668962 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. .

Scientific Research Applications

MMV668962 has several scientific research applications:

Chemistry: It is used as a model compound to study various chemical reactions and mechanisms.

Biology: It is used in biological assays to study its effects on different cell lines and organisms.

Medicine: It is being investigated as a potential antimalarial drug, with studies focusing on its efficacy and safety in treating malaria.

Industry: It may have applications in the development of new pharmaceuticals and other chemical products .

Mechanism of Action

The mechanism of action of MMV668962 involves its interaction with specific molecular targets in the malaria parasite. It is believed to inhibit key enzymes and pathways essential for the parasite’s survival and replication. This disruption leads to the death of the parasite and the resolution of the infection .

Comparison with Similar Compounds

MMV668962 can be compared with other antimalarial compounds such as artemisinin and chloroquine. Unlike these compounds, MMV668962 has a unique structure and mechanism of action, which may offer advantages in terms of efficacy and resistance management. Similar compounds include other members of the Open Source Malaria project, which share a common goal of developing new treatments for malaria .